Cas no 1856689-45-6 (2,2-Dimethyl-4-(oxetan-3-ylmethyl)thiomorpholine)

• Product Name: 2,2-Dimethyl-4-(oxetan-3-ylmethyl)thiomorpholine
• CAS No: 1856689-45-6
• MF: C₁₀H₁₉NOS
• MW: 201.328961610794
• MDL: MFCD32068971
• CID: 5612489
• PubChem ID: 130927962
• Update Time: 2025-07-20

2,2-Dimethyl-4-(oxetan-3-ylmethyl)thiomorpholine Chemical and Physical Properties

Names and Identifiers

• 1856689-45-6
• 2,2-Dimethyl-4-(oxetan-3-ylmethyl)thiomorpholine
• 2,2-dimethyl-4-[(oxetan-3-yl)methyl]thiomorpholine
• EN300-3492694

• MDL： MFCD32068971
• Inchi： 1S/C10H19NOS/c1-10(2)8-11(3-4-13-10)5-9-6-12-7-9/h9H,3-8H2,1-2H3
• InChI Key： XMSVZXLMXMYPFR-UHFFFAOYSA-N
• SMILES： S1CCN(CC1(C)C)CC1COC1

Computed Properties

• Exact Mass: 201.11873540g/mol
• Monoisotopic Mass: 201.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.8Ų

Additional information on 2,2-Dimethyl-4-(oxetan-3-ylmethyl)thiomorpholine

Recent Advances in the Study of 2,2-Dimethyl-4-(oxetan-3-ylmethyl)thiomorpholine (CAS: 1856689-45-6)

2,2-Dimethyl-4-(oxetan-3-ylmethyl)thiomorpholine (CAS: 1856689-45-6) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This thiomorpholine derivative, characterized by its unique oxetane and thiomorpholine moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators of biological targets. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its pharmacological properties and mechanisms of action.

The compound's structural features, including the oxetane ring, contribute to its enhanced metabolic stability and bioavailability, making it an attractive scaffold for drug discovery. Researchers have explored its utility in targeting key enzymes and receptors involved in diseases such as cancer, neurodegenerative disorders, and infectious diseases. Notably, its ability to modulate specific protein-protein interactions has been a focal point of recent investigations, with several studies highlighting its efficacy in preclinical models.

One of the most significant breakthroughs in the study of 2,2-Dimethyl-4-(oxetan-3-ylmethyl)thiomorpholine is its role as a potent inhibitor of a critical signaling pathway implicated in tumor growth. Recent in vitro and in vivo studies have demonstrated its ability to selectively inhibit the activity of a key kinase, leading to reduced proliferation and increased apoptosis in cancer cells. These findings have spurred further research into its potential as a lead compound for oncology therapeutics, with several derivatives currently under evaluation in early-stage clinical trials.

In addition to its anticancer properties, the compound has also been investigated for its neuroprotective effects. Studies have shown that it can cross the blood-brain barrier and exert protective effects against oxidative stress and neuroinflammation, which are hallmarks of neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings suggest its potential as a multifunctional therapeutic agent, capable of addressing multiple pathological mechanisms simultaneously.

The synthesis of 2,2-Dimethyl-4-(oxetan-3-ylmethyl)thiomorpholine has also been a subject of recent advancements. Researchers have developed more efficient and scalable synthetic routes, enabling the production of the compound and its derivatives in higher yields and with improved purity. These methodological improvements are critical for facilitating further pharmacological studies and eventual clinical translation.

Looking ahead, the continued exploration of 2,2-Dimethyl-4-(oxetan-3-ylmethyl)thiomorpholine and its derivatives holds great promise for the development of next-generation therapeutics. Future research directions may include the optimization of its pharmacokinetic properties, the exploration of its interactions with additional biological targets, and the evaluation of its safety and efficacy in more advanced preclinical and clinical settings. As the body of evidence grows, this compound is poised to make a significant impact on the field of medicinal chemistry and drug discovery.